Cas no 109771-37-1 (5-bromo-3-(dibromomethyl)-1-benzothiophene)

• Product Name: 5-bromo-3-(dibromomethyl)-1-benzothiophene
• CAS No: 109771-37-1
• MF: C₉H₅Br₃S
• MW: 384.912998914719
• CID: 2606214
• PubChem ID: 20207236
• Update Time: 2025-04-21

5-bromo-3-(dibromomethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(dibromomethyl)-1-benzothiophene
• 5-bromo-3-(dibromomethyl)benzo[b]thiophene
• 109771-37-1
• CJYUOSSFGNQRMN-UHFFFAOYSA-N
• DTXSID00603570
• SCHEMBL10372957

• Inchi： 1S/C9H5Br3S/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-4,9H
• InChI Key： CJYUOSSFGNQRMN-UHFFFAOYSA-N
• SMILES： BrC(C1=CSC2C=CC(=CC1=2)Br)Br

Computed Properties

• Exact Mass: 383.76416Da
• Monoisotopic Mass: 381.76621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 28.2Ų